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Introduction
Ravuconazole (formerly BMS-207147 and ER-30346) is a broad-spectrum triazole antifungal

agent. Structurally related to fluconazole and voriconazole, it has demonstrated potent in vitro

activity against a wide range of fungal pathogens, including yeasts, molds, and dermatophytes.

[1][2] This technical guide provides an in-depth overview of the in vitro antifungal activity of

ravuconazole, detailing its mechanism of action, experimental testing protocols, and a

summary of its activity against key fungal species. This document is intended for researchers,

scientists, and drug development professionals in the field of mycology and infectious

diseases.

Mechanism of Action
Similar to other azole antifungal agents, ravuconazole's primary mechanism of action is the

inhibition of the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[1][3] This

enzyme is a critical component of the ergosterol biosynthesis pathway.[3][4] Ergosterol is the

principal sterol in the fungal cell membrane, where it plays a vital role in maintaining membrane

fluidity, integrity, and the function of membrane-bound enzymes.[4][5]

By inhibiting lanosterol 14α-demethylase, ravuconazole disrupts the conversion of lanosterol to

ergosterol.[3][6] This leads to a depletion of ergosterol and an accumulation of toxic 14α-

methylated sterol precursors in the fungal cell membrane.[3][7] The altered sterol composition

increases membrane permeability and disrupts cellular processes, ultimately leading to the

inhibition of fungal growth (fungistatic effect) and, in some cases, fungal cell death (fungicidal
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effect).[7][8] The high affinity and selectivity of ravuconazole for the fungal cytochrome P450

enzyme over its human counterpart contribute to its favorable safety profile.[3]
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Mechanism of Action of Ravuconazole.

Quantitative In Vitro Activity
The in vitro potency of ravuconazole has been evaluated against a vast number of clinical

fungal isolates. The following tables summarize the Minimum Inhibitory Concentration (MIC)

data, including the MIC required to inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of isolates, and the

overall MIC range.

Table 1: In Vitro Activity of Ravuconazole and
Comparator Antifungals against Candida Species
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Species
(No. of
Isolates)

Antifungal
Agent

MIC Range
(μg/mL)

MIC₅₀
(μg/mL)

MIC₉₀
(μg/mL)

Reference(s
)

C. albicans

(3,883)

Ravuconazol

e
≤0.007 - 4 0.015 0.03 [5][9]

Voriconazole ≤0.007 - 8 0.015 0.03 [5][9]

Fluconazole ≤0.12 - >128 0.25 1 [5]

C. glabrata

(884)

Ravuconazol

e
≤0.007 - 8 0.25 1 [5][9]

Voriconazole ≤0.007 - 8 0.12 1 [5][9]

Fluconazole ≤0.12 - >128 8 32 [5]

C.

parapsilosis

(691)

Ravuconazol

e
≤0.007 - 2 0.03 0.12 [5]

Voriconazole ≤0.007 - 2 0.03 0.12 [5]

Fluconazole ≤0.12 - >128 1 2 [5]

C. tropicalis

(570)

Ravuconazol

e
≤0.007 - 4 0.03 0.12 [5]

Voriconazole ≤0.007 - 4 0.03 0.12 [5]

Fluconazole ≤0.12 - >128 1 4 [5]

C. krusei

(227)

Ravuconazol

e
0.03 - 2 0.12 0.25 [5]

Voriconazole 0.015 - 4 0.12 0.5 [5]

Fluconazole 2 - >128 32 64 [5]

C. auris (15)
Ravuconazol

e
0.032 - 0.25 - - [10]

Voriconazole 0.032 - 1 - - [10]
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Fluconazole 4 - >256 - - [10]

Table 2: In Vitro Activity of Ravuconazole and
Comparator Antifungals against Aspergillus Species

Species
(No. of
Isolates)

Antifungal
Agent

MIC Range
(μg/mL)

MIC₅₀
(μg/mL)

MIC₉₀
(μg/mL)

Reference(s
)

A. fumigatus

(114)

Ravuconazol

e
≤0.03 - 2 0.25 0.5 [8]

Voriconazole ≤0.03 - 1 0.25 0.5 [8]

Itraconazole ≤0.03 - >8 0.5 1 [8]

Amphotericin

B
0.12 - 2 1 1 [8]

A. flavus (13)
Ravuconazol

e
0.12 - 0.5 0.25 0.5 [8]

Voriconazole 0.12 - 0.5 0.25 0.5 [8]

Itraconazole 0.12 - 0.5 0.25 0.5 [8]

Amphotericin

B
0.5 - 2 1 2 [8]

A. terreus (8)
Ravuconazol

e
0.12 - 0.5 0.25 0.5 [8]

Voriconazole 0.12 - 1 0.5 1 [8]

Itraconazole 0.25 - 1 0.5 1 [8]

Amphotericin

B
1 - >8 4 >8 [8]

Table 3: In Vitro Activity of Ravuconazole and
Comparator Antifungals against Dermatophytes and
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Other Fungi
Species
(No. of
Isolates)

Antifungal
Agent

MIC Range
(μg/mL)

MIC₅₀
(μg/mL)

MIC₉₀
(μg/mL)

Reference(s
)

Dermatophyt

es (129)

Ravuconazol

e
0.015 - 8.0 0.12 0.5 [7][11]

Terbinafine 0.003 - >2.0 0.015 0.03 [7][11]

Itraconazole 0.015 - >8.0 0.12 1 [7][11]

Cryptococcus

neoformans

Ravuconazol

e
- - 0.25 [12]

Itraconazole - - 0.5 [12]

Fluconazole - - 8 [12]

Rhizopus

oryzae

Ravuconazol

e
- 1.0 - [13]

Voriconazole - >8 - [8]

Posaconazol

e
- 1 - [8]

Experimental Protocols for In Vitro Susceptibility
Testing
The in vitro activity of ravuconazole is predominantly determined using standardized broth

microdilution methods developed by the Clinical and Laboratory Standards Institute (CLSI),

specifically documents M27 for yeasts and M38 for filamentous fungi.[14][15]

CLSI M27: Reference Method for Yeasts
The CLSI M27 standard provides a reproducible method for testing the susceptibility of

Candida spp. and Cryptococcus neoformans.[10][14] The general workflow is as follows:
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Inoculum Preparation: Fungal isolates are grown on a solid medium (e.g., Potato Dextrose

Agar) to ensure purity and viability. Colonies are then suspended in sterile saline, and the

turbidity is adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-5 x

10⁶ CFU/mL. This suspension is further diluted in RPMI 1640 medium to achieve the final

inoculum concentration.[16][17]

Antifungal Agent Preparation: Ravuconazole and other antifungal agents are prepared in a

series of twofold dilutions in microtiter plates according to CLSI guidelines.[5]

Inoculation and Incubation: The standardized fungal inoculum is added to each well of the

microtiter plate containing the serially diluted antifungal agents. The plates are then

incubated at 35°C.[5][18]

Reading of MICs: For azoles like ravuconazole, the Minimum Inhibitory Concentration (MIC)

is determined after 24-48 hours of incubation.[5][18] The MIC is defined as the lowest drug

concentration at which a prominent decrease in turbidity (approximately 50% growth

inhibition) is observed compared to the growth in the drug-free control well.[5]

CLSI M38: Reference Method for Filamentous Fungi
For molds such as Aspergillus spp., the CLSI M38 standard is the reference method.[9][15] The

protocol is similar to M27 but with modifications to accommodate the different growth

characteristics of filamentous fungi.

Inoculum Preparation: Conidia are harvested from mature fungal cultures and suspended in

a sterile saline solution containing a wetting agent (e.g., Tween 20). The conidial suspension

is then counted using a hemocytometer and adjusted to the desired final concentration in

RPMI 1640 medium.[9]

Inoculation and Incubation: Microtiter plates with pre-prepared antifungal dilutions are

inoculated with the standardized conidial suspension and incubated at 35°C for 48-72 hours.

[13]

Reading of MICs: For azoles, the MIC is defined as the lowest concentration of the antifungal

agent that shows complete inhibition of growth.[13]
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Preparation Phase
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Analysis Phase
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CLSI Broth Microdilution Susceptibility Testing Workflow.
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Summary and Conclusion
Ravuconazole exhibits potent and broad-spectrum in vitro antifungal activity against a wide

array of clinically important fungi. Its activity against many species of Candida, including

fluconazole-resistant isolates, and various molds like Aspergillus is comparable or superior to

other established azole agents.[5][8] The well-defined mechanism of action, targeting the

fungal-specific ergosterol biosynthesis pathway, provides a solid basis for its antifungal efficacy.

Standardized in vitro testing methodologies, primarily those from CLSI, are crucial for the

consistent and reliable determination of its antifungal potency. The comprehensive data

presented in this guide underscore the potential of ravuconazole as a significant agent in the

management of fungal infections.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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